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Compound Name: Secretin (28-54), human

Cat. No.: B14756563 Get Quote

A Comparative Analysis of Human, Porcine, and
Rat Secretin
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of human, porcine, and rat secretin, focusing on

their amino acid sequences, biological activities, and the intracellular signaling pathways they

trigger. The information presented is supported by experimental data to aid in the selection of

the most appropriate secretin analog for research and therapeutic development.

Amino Acid Sequence Comparison
Human, porcine, and rat secretin are all 27-amino acid peptides that exhibit a high degree of

sequence homology. The mature secretin peptide is derived from the prosecretin protein,

where it constitutes residues 28-54. The primary differences are found at positions 14, 15, and

16. Porcine and bovine secretin share an identical amino acid sequence.
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Table 1: Amino Acid Sequence Alignment of Human, Porcine, and Rat Secretin. Differences are

highlighted in bold.

Biological Activity and Receptor Binding Affinity
Studies comparing the biological potency and receptor binding affinity of these secretin

orthologs indicate a high degree of functional conservation, particularly between the human

and rat forms.
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Ligand Receptor Assay Type Value Reference

Human Secretin
Human Secretin

Receptor

cAMP

Accumulation
EC50: 9.5 pM [1]

Human Secretin
Human Secretin

Receptor

Radioligand

Binding
IC50: 0.325 nM [2]

Rat Secretin
Human Secretin

Receptor

Radioligand

Binding
IC50: 1.231 nM [2]

Table 2: Comparative Biological Activity and Receptor Binding Affinity of Secretin Analogs.

EC50 (half-maximal effective concentration) is a measure of potency in a functional assay,

while IC50 (half-maximal inhibitory concentration) reflects the binding affinity in a competition

assay.

Experimental evidence suggests that human and rat secretin are equipotent when acting on

human, rat, or rabbit secretin receptors.[3] Similarly, synthetic and natural porcine secretin have

been shown to be equipotent in their effects on pancreatic secretion in dogs.[4] A study on

pancreatic function testing in humans concluded that synthetic porcine and synthetic human

secretin are bioequivalent to biologic porcine secretin and can be used interchangeably.[5]

Secretin Signaling Pathway
Secretin exerts its physiological effects by binding to the secretin receptor (SCTR), a member

of the Class B G-protein coupled receptor (GPCR) family. Upon ligand binding, the receptor

undergoes a conformational change that activates the associated heterotrimeric Gs protein.

This activation leads to the dissociation of the Gαs subunit, which in turn stimulates adenylyl

cyclase to produce cyclic adenosine monophosphate (cAMP). Increased intracellular cAMP

levels then activate Protein Kinase A (PKA), which phosphorylates downstream target proteins,

leading to the characteristic physiological responses to secretin, such as the secretion of

bicarbonate and water from pancreatic ductal cells.
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Activation Cellular Response
(e.g., Bicarbonate Secretion)

Phosphorylation
of targets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14756563?utm_src=pdf-body-img
https://www.benchchem.com/product/b14756563?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1610405/
https://pubmed.ncbi.nlm.nih.gov/1610405/
https://www.mdpi.com/2227-9059/10/3/536
https://pubmed.ncbi.nlm.nih.gov/10416692/
https://pubmed.ncbi.nlm.nih.gov/10416692/
https://pubmed.ncbi.nlm.nih.gov/658763/
https://pubmed.ncbi.nlm.nih.gov/658763/
https://pubmed.ncbi.nlm.nih.gov/14508127/
https://pubmed.ncbi.nlm.nih.gov/14508127/
https://www.benchchem.com/product/b14756563#comparing-human-secretin-28-54-with-porcine-and-rat-secretin
https://www.benchchem.com/product/b14756563#comparing-human-secretin-28-54-with-porcine-and-rat-secretin
https://www.benchchem.com/product/b14756563#comparing-human-secretin-28-54-with-porcine-and-rat-secretin
https://www.benchchem.com/product/b14756563#comparing-human-secretin-28-54-with-porcine-and-rat-secretin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14756563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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